(1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone

• IUPAC Name: 1,5-dioxa-9-azaspiro[5.5]undecan-9-yl-(1-methyltriazol-4-yl)methanone
• InChI: InChI=1S/C12H18N4O3/c1-15-9-10(13-14-15)11(17)16-5-3-12(4-6-16)18-7-2-8-19-12/h9H,2-8H2,1H3
• InChI Key: DGYGHPWCJYACLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)N2CCC3(CC2)OCCCO3
• Molecular Formula: C12H18N4O3
• Molecular Weight: 266.30 g/mol

Description

(1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that has a triazole ring and a spirocyclic moiety. This chemical compound has shown potential in various fields of research due to its unique structure and properties.

Mechanism of Action

The mechanism of action of (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is not fully understood. However, it is believed that the compound interacts with specific receptors or enzymes in the body, leading to a biological response.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, it has been shown to have potential in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is its unique structure, which makes it a valuable tool in chemical biology and drug discovery. However, the complex synthesis process and limited availability of the compound can be a limitation for lab experiments.

Future Directions

There are several future directions for research on (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone. One potential direction is the development of new synthesis methods to increase the availability of the compound. Additionally, further studies are needed to fully understand the mechanism of action and potential applications of the compound in various fields of research. Finally, research on the toxicity and safety of the compound is also necessary for its potential use in clinical settings.
In conclusion, this compound is a unique chemical compound that has shown potential in various fields of research. Its complex structure and synthesis process make it a valuable tool in chemical biology and drug discovery. Further research is needed to fully understand its mechanism of action and potential applications in clinical settings.

Synthesis Methods

The synthesis of (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method involves the reaction of an azide and an alkyne in the presence of copper (I) catalyst to form a triazole ring. The spirocyclic moiety is then added using a multi-step synthesis process.

Scientific Research Applications

(1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone has been extensively studied for its potential applications in various fields of research. It has shown promising results in drug discovery, chemical biology, and material science.